Cas no 2174007-58-8 (methyl 1-(2-hydroxyethyl)aminocyclobutane-1-carboxylate hydrochloride)

• Product Name: methyl 1-(2-hydroxyethyl)aminocyclobutane-1-carboxylate hydrochloride
• CAS No: 2174007-58-8
• MF: C₈H₁₆ClNO₃
• MW: 209.670541763306
• CID: 5174438
• PubChem ID: 136574716
• Update Time: 2025-05-20

methyl 1-(2-hydroxyethyl)aminocyclobutane-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 1-[(2-hydroxyethyl)amino]cyclobutane-1-carboxylate hydrochloride
• Methyl 1-((2-hydroxyethyl)amino)cyclobutane-1-carboxylate hydrochloride
• methyl 1-(2-hydroxyethylamino)cyclobutane-1-carboxylate;hydrochloride
• starbld0044462
• Z3070725383
• methyl 1-(2-hydroxyethyl)aminocyclobutane-1-carboxylate hydrochloride

• Inchi： 1S/C8H15NO3.ClH/c1-12-7(11)8(3-2-4-8)9-5-6-10;/h9-10H,2-6H2,1H3;1H
• InChI Key： UIUFMTLVLOCJOV-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C1(CCC1)NCCO)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 166
• Topological Polar Surface Area: 58.6

Additional information on methyl 1-(2-hydroxyethyl)aminocyclobutane-1-carboxylate hydrochloride

Methyl 1-(2-Hydroxyethyl)Aminocyclobutane-1-Carboxylate Hydrochloride: A Comprehensive Overview

The compound methyl 1-(2-hydroxyethyl)aminocyclobutane-1-carboxylate hydrochloride, identified by the CAS number 2174007-58-8, is a notable chemical entity with significant applications in various fields of science and technology. This compound has garnered attention due to its unique structural properties and potential uses in drug development, material science, and other advanced research areas.

Recent studies have highlighted the importance of cyclobutane derivatives in organic synthesis, particularly in the design of bioactive molecules. The presence of a cyclobutane ring in this compound contributes to its stability and reactivity, making it a valuable component in the synthesis of complex organic structures. Researchers have explored its role in creating novel pharmaceutical agents, where its ability to form stable amide bonds is particularly advantageous.

The hydrochloride salt form of this compound adds to its versatility, as it enhances solubility and facilitates its use in various chemical reactions. This property is especially beneficial in the pharmaceutical industry, where solubility is a critical factor in drug delivery systems. Recent advancements in nanotechnology have also leveraged this compound's properties to develop targeted drug delivery systems, further underscoring its importance in modern scientific research.

In terms of synthesis, the compound can be derived through a series of well-established organic reactions, including nucleophilic substitution and cyclization processes. The integration of these steps allows for precise control over the final product's structure and purity. Innovations in catalytic methods have further streamlined its production, reducing costs and improving efficiency.

From an environmental standpoint, the compound's biodegradability has been a subject of interest. Studies indicate that under specific conditions, it can undergo enzymatic degradation, making it a more sustainable option compared to traditional synthetic compounds. This aspect aligns with the growing global emphasis on green chemistry and eco-friendly chemical processes.

Moreover, the compound's ability to act as a chiral auxiliary has been explored in asymmetric synthesis, offering new avenues for producing enantiomerically pure compounds—a critical requirement in pharmaceutical manufacturing. Recent breakthroughs in this area have demonstrated its potential to significantly enhance the efficiency of enantioselective reactions.

In conclusion, methyl 1-(2-hydroxyethyl)aminocyclobutane-1-carboxylate hydrochloride stands as a testament to the continuous evolution of chemical science. Its unique properties, coupled with recent research advancements, position it as a key player in diverse scientific domains. As ongoing studies uncover new applications and optimize its synthesis pathways, this compound is poised to make even greater contributions to scientific progress.